Cas no 129625-31-6 (2,8-bis(trifluoromethyl)quinoline)

2,8-bis(trifluoromethyl)quinoline structure
129625-31-6 structure
Product Name:2,8-bis(trifluoromethyl)quinoline
CAS No:129625-31-6
MF:C11H5F6N
MW:265.154523611069
CID:1228399
PubChem ID:2825020
Update Time:2025-04-20

2,8-bis(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 2,8-bis(trifluoromethyl)quinoline
    • IDI1_015640
    • Maybridge3_004253
    • HMS1443B07
    • CCG-49589
    • AC1MCS3D
    • NENOMHHOAYYAHX-UHFFFAOYSA-N
    • DTXSID10385012
    • A805962
    • BRD-K70685096-001-01-1
    • DB-062702
    • SCHEMBL3462719
    • 2,8-bis (trifluorome-thyl)quinoline
    • SR-01000639036-1
    • AKOS015919306
    • 129625-31-6
    • 2,8-di(trifluoromethyl)quinoline
    • Inchi: 1S/C11H5F6N/c12-10(13,14)7-3-1-2-6-4-5-8(11(15,16)17)18-9(6)7/h1-5H
    • InChI Key: NENOMHHOAYYAHX-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=CC=C(C(F)(F)F)N=C21)(F)F

Computed Properties

  • Exact Mass: 265.03261814g/mol
  • Monoisotopic Mass: 265.03261814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12.9Ų
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